Cas no 347149-87-5 (2-(4-hydroxy-3-nitrophenyl)acetaldehyde)

• Product Name: 2-(4-hydroxy-3-nitrophenyl)acetaldehyde
• CAS No: 347149-87-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 3945822
• PubChem ID: 22034936
• Update Time: 2025-04-22

2-(4-hydroxy-3-nitrophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 4-hydroxy-3-nitro-
• 2-(4-hydroxy-3-nitrophenyl)acetaldehyde
• CHEBI:71235
• Q27139459
• (4-hydroxy-3-nitrophenyl)acetaldehyde
• 347149-87-5
• EN300-1837808
• SCHEMBL2772403
• 4-Hydroxy-3-nitrophenylacetaldehyde

• Inchi： 1S/C8H7NO4/c10-4-3-6-1-2-8(11)7(5-6)9(12)13/h1-2,4-5,11H,3H2
• InChI Key： OXYOFULKSNCNRY-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=C(O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 181.03750770Da
• Monoisotopic Mass: 181.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols